Cas no 2168330-82-1 (5-amino-1-2-(methanesulfonyloxy)ethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-amino-1-2-(methanesulfonyloxy)ethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2168330-82-1
• MF: C₇H₁₁N₃O₅S
• MW: 249.244340181351
• CID: 5193927
• PubChem ID: 165663584
• Update Time: 2025-05-21

5-amino-1-2-(methanesulfonyloxy)ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-[2-[(methylsulfonyl)oxy]ethyl]-
• 5-amino-1-2-(methanesulfonyloxy)ethyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C7H11N3O5S/c1-16(13,14)15-3-2-10-6(8)5(4-9-10)7(11)12/h4H,2-3,8H2,1H3,(H,11,12)
• InChI Key： PEYHURSNXDNRQA-UHFFFAOYSA-N
• SMILES： N1(CCOS(C)(=O)=O)C(N)=C(C(O)=O)C=N1

Additional information on 5-amino-1-2-(methanesulfonyloxy)ethyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-amino-1-2-(methanesulfonyloxy)ethyl-1H-pyrazole-4-carboxylic acid (CAS No. 2168330-82-1)

5-amino-1-2-(methanesulfonyloxy)ethyl-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2168330-82-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad range of biological activities and therapeutic potential. The unique substitution pattern of this molecule, featuring an amino group, a methanesulfonyloxyethyl side chain, and a carboxylic acid functionality, makes it a versatile scaffold for drug discovery and development.

The structural features of 5-amino-1-2-(methanesulfonyloxy)ethyl-1H-pyrazole-4-carboxylic acid contribute to its potential as a pharmacophore in the design of novel therapeutic agents. The presence of the amino group allows for further derivatization, enabling the creation of amides, ureas, or other bioactive molecules. The methanesulfonyloxyethyl moiety introduces a polar, hydrophilic segment that can enhance solubility and binding affinity to biological targets. Additionally, the carboxylic acid group provides a site for hydrogen bonding interactions, which are critical for receptor binding and drug efficacy.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds containing the pyrazole core exhibit anti-inflammatory, anticancer, antimicrobial, and anti-diabetic properties. The specific modifications present in 5-amino-1-2-(methanesulfonyloxy)ethyl-1H-pyrazole-4-carboxylic acid may confer unique biological activities that make it particularly valuable for addressing unmet medical needs.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug candidates. Researchers have leveraged similar pyrazole scaffolds to develop molecules that modulate key biological pathways involved in diseases such as cancer and neurodegeneration. The ability to functionalize the pyrazole core with diverse substituents allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, leading to improved drug-like characteristics.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 5-amino-1-2-(methanesulfonyloxy)ethyl-1H-pyrazole-4-carboxylic acid interacts with biological targets. These studies have provided insights into the binding modes of this compound and its derivatives, guiding the optimization process toward higher efficacy and selectivity. The integration of experimental data with computational predictions has become indispensable in modern drug discovery, ensuring that promising candidates like this one are rapidly advanced into clinical development.

The pharmaceutical industry has been particularly keen on exploring novel heterocyclic compounds due to their inherent biological activity and structural diversity. Pyrazoles, in particular, have emerged as a privileged scaffold with numerous examples already approved or in late-stage clinical trials. The structural motifs present in 5-amino-1-2-(methanesulfonyloxy)ethyl-1H-pyrazole-4-carboxylic acid align well with these trends, making it a compelling candidate for further investigation.

One area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by complex signaling pathways involving various cytokines and enzymes. Pyrazole derivatives have been shown to inhibit key enzymes such as COX and LOX, which play pivotal roles in inflammation. The unique structural features of 5-amino-1-2-(methanesulfonyloxy)ethyl-1H-pyrazole-4-carboxylic acid may enable it to modulate these pathways effectively while minimizing off-target effects.

Another exciting application lies in oncology research. Cancer is characterized by uncontrolled cell growth and proliferation, driven by dysregulated signaling networks. Pyrazole-based compounds have demonstrated preclinical activity against various cancer types by interfering with critical molecular targets such as kinases and transcription factors. The presence of multiple functional groups in 5-amino-1-2-(methanesulfonyloxy)ethyl-1H-pyrazole-4-carboxylic acid provides opportunities to design molecules with enhanced anti-proliferative effects.

The synthesis of 5-amino-1-2-(methanesulfonyloxy)ethyl-1H-pyrazole-4-carboxylic acid presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern synthetic strategies often involve multi-step reactions that require careful optimization to ensure high yields and purity. Despite these challenges, the potential therapeutic benefits make the synthesis worthwhile for academic and industrial researchers alike.

In conclusion,5-amino-1-2-(methanesulfonyloxy)ethyl-1H-pyrazole-4-carboxylic acid (CAS No. 2168330-82-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities position it as a valuable building block for novel drug candidates targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.